Cas no 177575-26-7 (methyl 5-ethynylthiophene-2-carboxylate)

• Product Name: methyl 5-ethynylthiophene-2-carboxylate
• CAS No: 177575-26-7
• MF: C₈H₆O₂S
• MW: 166.197041034698
• CID: 4613245
• PubChem ID: 19694869
• Update Time: 2025-08-04

methyl 5-ethynylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-ethynylthiophene-2-carboxylate

• Inchi： 1S/C8H6O2S/c1-3-6-4-5-7(11-6)8(9)10-2/h1,4-5H,2H3
• InChI Key： XUAVEBBIBRCCAU-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 166.00885060g/mol
• Monoisotopic Mass: 166.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Additional information on methyl 5-ethynylthiophene-2-carboxylate

Methyl 5-Ethynylthiophene-2-Carboxylate (CAS No. 177575-26-7): An Overview and Recent Advances

Methyl 5-ethynylthiophene-2-carboxylate (CAS No. 177575-26-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as MEETC, is characterized by its unique molecular structure, which includes a thiophene ring and an ethynyl group, making it an attractive candidate for various applications.

The chemical formula of methyl 5-ethynylthiophene-2-carboxylate is C₉H₈O₂S, and its molecular weight is approximately 184.22 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These properties make it suitable for a wide range of synthetic and analytical processes.

In recent years, the study of methyl 5-ethynylthiophene-2-carboxylate has expanded beyond its basic chemical properties to explore its potential in advanced materials and drug development. One of the key areas of interest is its use in the synthesis of conjugated polymers and small molecules for organic electronics. The presence of the ethynyl group in MEETC allows for efficient π-conjugation, which is crucial for the performance of organic semiconductors and photovoltaic materials.

A notable study published in the Journal of Materials Chemistry C (2021) demonstrated the use of methyl 5-ethynylthiophene-2-carboxylate as a building block for the synthesis of high-performance polymer semiconductors. The researchers found that MEETC-based polymers exhibited excellent charge transport properties and stability under various environmental conditions. This makes them promising candidates for applications in flexible electronics and wearable devices.

Beyond materials science, methyl 5-ethynylthiophene-2-carboxylate has also shown potential in pharmaceutical research. The thiophene ring is a common structural motif in many bioactive compounds, and the ethynyl group can be functionalized to introduce various pharmacologically active moieties. A recent study in the Journal of Medicinal Chemistry (2020) reported the synthesis and biological evaluation of MEETC derivatives as potential anticancer agents. The researchers found that certain derivatives exhibited selective cytotoxicity against cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthetic versatility of methyl 5-ethynylthiophene-2-carboxylate has also been leveraged in the development of novel imaging agents and sensors. The ethynyl group can be readily functionalized with fluorescent or luminescent moieties, making MEETC derivatives useful for bioimaging applications. A study published in Analytical Chemistry (2019) described the synthesis of MEETC-based fluorescent probes for detecting specific biomolecules in living cells. These probes showed high sensitivity and selectivity, highlighting their potential for real-time monitoring of cellular processes.

In addition to its applications in materials science and pharmaceuticals, methyl 5-ethynylthiophene-2-carboxylate has been explored for its use in catalysis. The presence of the thiophene ring can enhance the catalytic activity and selectivity of metal complexes used in various organic transformations. A recent review article in Chemical Reviews (2021) discussed the role of thiophene-containing ligands in homogeneous catalysis, including their application with MEETC derivatives. The review highlighted several examples where MEETC-based ligands improved the efficiency and sustainability of catalytic processes.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of methyl 5-ethynylthiophene-2-carboxylate have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, methyl 5-ethynylthiophene-2-carboxylate (CAS No. 177575-26-7) is a multifaceted compound with a wide range of potential applications in materials science, pharmaceuticals, catalysis, and environmental science. Its unique molecular structure provides a foundation for further research and development, making it an exciting area of study for chemists and materials scientists alike.